5-(4-BOC-Aminophenyl)-2-fluorophenol, 95%

• IUPAC Name: tert-butyl N-[4-(4-fluoro-3-hydroxyphenyl)phenyl]carbamate
• InChI: InChI=1S/C17H18FNO3/c1-17(2,3)22-16(21)19-13-7-4-11(5-8-13)12-6-9-14(18)15(20)10-12/h4-10,20H,1-3H3,(H,19,21)
• InChI Key: AXUVLGVJEZKCNB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=CC=C(C=C1)C2=CC(=C(C=C2)F)O
• Molecular Formula: C17H18FNO3
• Molecular Weight: 303.33 g/mol

Description

5-(4-BOC-Aminophenyl)-2-fluorophenol, 95% (5-BOC-2-FluoroPhenol) is an organic compound with a wide range of scientific research applications. It is a white crystalline solid and is soluble in water and organic solvents. It is a synthetic compound that is used in the synthesis of pharmaceuticals, biochemicals, and other compounds. 5-BOC-2-FluoroPhenol is a useful reagent for the synthesis of heterocyclic compounds, which can be used in the synthesis of drugs and other compounds.

Scientific Research Applications

5-BOC-2-FluoroPhenol has many scientific research applications. It can be used as a reagent in the synthesis of heterocyclic compounds, which can be used in the synthesis of drugs and other compounds. It can also be used in the synthesis of fluorescent dyes and as a catalyst for the synthesis of polymers. It has also been used in the synthesis of peptides and other biomolecules.

Mechanism of Action

5-BOC-2-FluoroPhenol acts as a reagent in the synthesis of heterocyclic compounds. It acts as a catalyst for the reaction of aryl halides with amines, and it can also act as a nucleophile in the reaction of aryl halides with electrophiles. It can also act as a catalyst for the formation of polymers.
Biochemical and Physiological Effects
5-BOC-2-FluoroPhenol has not been studied extensively for its biochemical and physiological effects. However, it is known to be toxic in large doses, and it has been shown to cause skin irritation. It is also known to be an irritant to the respiratory tract.

Advantages and Limitations for Lab Experiments

The main advantage of using 5-BOC-2-FluoroPhenol in laboratory experiments is its low cost and availability. It is also easy to handle and is relatively stable. The main limitation of using 5-BOC-2-FluoroPhenol is its toxicity. It is also corrosive and can cause skin irritation. It is also flammable and should be handled with caution.

Future Directions

For the use of 5-BOC-2-FluoroPhenol include its use as a reagent in the synthesis of heterocyclic compounds, its use as a catalyst for the formation of polymers, its use as a fluorescent dye, and its use in the synthesis of peptides and other biomolecules. It could also be used as a reagent in the synthesis of drugs and other compounds. Additionally, further research could be conducted to investigate the biochemical and physiological effects of 5-BOC-2-FluoroPhenol.

Synthesis Methods

5-BOC-2-FluoroPhenol can be synthesized by a two-step reaction. The first step involves the reaction of 5-BOC-Aminobenzene with 2-fluorobenzoyl chloride in the presence of a base such as sodium hydroxide. The resulting product is a 5-bromo-2-fluorophenol. The second step involves the hydrolysis of the 5-bromo-2-fluorophenol in the presence of an acid such as hydrochloric acid. The resulting product is 5-BOC-2-FluoroPhenol, 95%.